Cas no 2084-18-6 (3-Methyl-2-butanethiol)
3-Methyl-2-butanethiol Chemical and Physical Properties
Names and Identifiers
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- 3-Methyl-2-butanethiol
- 3-Methyl-2-butanethiolneat
- 3-methylbutane-2-thiol
- 1,2-dimethyl-n-propylmercaptan
- 2-Butanethiol,3-methyl
- 3-Methyl-2-butyl Mercaptan
- 3-Methyl-butan-2-thiol
- 3-methyl-butane-2-thiol
- 3-Methylbutylmercaptan-(2)
- Dimethyl-1,2-propanthiol
- EINECS 218-223-9
- FEMA No. 3304
- 2-Butanethiol, 3-methyl-
- 3-Methyl-2-butylthiol
- BFLXFRNPNMTTAA-UHFFFAOYSA-N
- 3-methyl-2-butane thiol
- KSC202S8N
- 1,2-Dimethylpropyl hydrosulfide
- FEMA 3304
- 1,2-Dimethylpropyl hydrosulfide #
- NE10948
- TRA0161903
- R573
-
- MDL: MFCD00039648
- Inchi: 1S/C5H12S/c1-4(2)5(3)6/h4-6H,1-3H3
- InChI Key: BFLXFRNPNMTTAA-UHFFFAOYSA-N
- SMILES: S([H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 104.06600
- Monoisotopic Mass: 104.065971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 32.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 1
Experimental Properties
- Color/Form: Odorous colorless liquid
- Density: 0.841
- Melting Point: -109.95°C (estimate)
- Boiling Point: 110°C(lit.)
- Flash Point: 16 ºC
- Refractive Index: 1.444
- PSA: 38.80000
- LogP: 1.96070
- Solubility: Unable or difficult to mix
- Sensitiveness: Air Sensitive
- FEMA: 3304
3-Methyl-2-butanethiol Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H225
- Warning Statement: P210
- Hazardous Material transportation number:UN 3336 3/PG 2
- WGK Germany:3
- Hazard Category Code: R11
- Safety Instruction: S16-S33-S36
-
Hazardous Material Identification:
- HazardClass:3
- PackingGroup:II
- TSCA:Yes
- Safety Term:3
- Packing Group:II
- Risk Phrases:R11
3-Methyl-2-butanethiol Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Methyl-2-butanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0693599351- 5g |
3-Methyl-2-butanethiol |
2084-18-6 | 99%(GC) | 5g |
¥ 105.9 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0693599343- 25g |
3-Methyl-2-butanethiol |
2084-18-6 | 99%(GC) | 25g |
¥ 294.1 | 2021-05-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M103138-100g |
3-Methyl-2-butanethiol |
2084-18-6 | 98% | 100g |
¥849.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M103138-25g |
3-Methyl-2-butanethiol |
2084-18-6 | 98% | 25g |
¥229.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M103138-5g |
3-Methyl-2-butanethiol |
2084-18-6 | 98% | 5g |
¥93.90 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013151-100g |
3-Methyl-2-butanethiol |
2084-18-6 | 98% | 100g |
¥841 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013151-25g |
3-Methyl-2-butanethiol |
2084-18-6 | 98% | 25g |
¥225 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013151-5g |
3-Methyl-2-butanethiol |
2084-18-6 | 98% | 5g |
¥92 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013151-1g |
3-Methyl-2-butanethiol |
2084-18-6 | 98% | 1g |
¥37 | 2024-05-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M83950-5g |
3-methylbutane-2-thiol |
2084-18-6 | 5g |
¥106.0 | 2021-09-08 |
3-Methyl-2-butanethiol Suppliers
3-Methyl-2-butanethiol Related Literature
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Eric Block,Victor S. Batista,Hiroaki Matsunami,Hanyi Zhuang,Lucky Ahmed Nat. Prod. Rep. 2017 34 529
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Richard J. Spears,Clíona McMahon,Vijay Chudasama Chem. Soc. Rev. 2021 50 11098
Additional information on 3-Methyl-2-butanethiol
3-Methyl-2-butanethiol (CAS No. 2084-18-6): A Comprehensive Overview
3-Methyl-2-butanethiol (CAS No. 2084-18-6) is a sulfur-containing organic compound that has gained significant attention in various fields, including pharmaceuticals, agrochemicals, and flavor and fragrance industries. This compound, also known as 3-methylbutanethiol or 3-methylbutan-2-thiol, is characterized by its distinct thiolic functional group, which imparts unique chemical and biological properties.
The molecular formula of 3-Methyl-2-butanethiol is C5H12S, and it has a molecular weight of approximately 104.21 g/mol. The compound is a colorless to pale yellow liquid with a strong, characteristic odor. Its physical and chemical properties, such as its boiling point of 99°C and density of 0.84 g/cm³ at 20°C, make it suitable for a wide range of applications.
In the pharmaceutical industry, 3-Methyl-2-butanethiol has been explored for its potential therapeutic applications. Recent studies have shown that thiols, including 3-Methyl-2-butanethiol, can act as antioxidants by scavenging free radicals and protecting cells from oxidative damage. This property makes it a valuable candidate for the development of new drugs targeting conditions such as neurodegenerative diseases and inflammatory disorders.
Beyond its antioxidant properties, 3-Methyl-2-butanethiol has also been investigated for its role in modulating the activity of enzymes and receptors. For instance, research has demonstrated that certain thiols can interact with metalloproteins and enzymes, influencing their catalytic activity. This interaction could be harnessed to develop novel therapeutic agents or to enhance the efficacy of existing drugs.
In the agrochemical industry, 3-Methyl-2-butanethiol has found applications as an intermediate in the synthesis of pesticides and herbicides. Its sulfur-containing structure provides a versatile platform for the design of compounds with enhanced biological activity and reduced environmental impact. Additionally, the compound's ability to form stable complexes with metal ions makes it useful in the formulation of chelating agents for agricultural applications.
The flavor and fragrance industry is another significant area where 3-Methyl-2-butanethiol plays a crucial role. Thiols are known for their potent odor profiles, which can range from sulfurous to fruity or floral notes. In particular, 3-Methyl-2-butanethiol contributes to the characteristic aroma of certain foods and beverages, such as beer and cheese. Its use in flavor formulations allows for the creation of complex and nuanced sensory experiences that enhance consumer satisfaction.
In recent years, advances in analytical techniques have enabled more detailed studies of the chemical behavior of thiols like 3-Methyl-2-butanethiol. Techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy have provided insights into the reactivity and stability of these compounds under various conditions. These findings have not only deepened our understanding of thiol chemistry but have also opened new avenues for their application in industrial processes.
Safety considerations are paramount when handling compounds like 3-Methyl-2-butanethiol. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following established safety protocols.
In conclusion, 3-Methyl-2-butanethiol (CAS No. 2084-18-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an important molecule in pharmaceutical research, agrochemical development, and flavor formulation. As research continues to uncover new possibilities for its use, the importance of this compound is likely to grow further in the coming years.
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